molecular formula C12H11ClF3N3 B11779891 (6-(4-(Trifluoromethyl)phenyl)pyrimidin-4-yl)methanamine hydrochloride

(6-(4-(Trifluoromethyl)phenyl)pyrimidin-4-yl)methanamine hydrochloride

Cat. No.: B11779891
M. Wt: 289.68 g/mol
InChI Key: MEDKXOUHCNBITF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a pyrimidine core substituted at the 6-position with a 4-(trifluoromethyl)phenyl group and at the 4-position with a methanamine hydrochloride moiety. Its molecular formula is C₁₂H₁₂F₃N₃Cl, with a molecular weight of 290.70 g/mol. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the pyrimidine ring facilitates hydrogen bonding, making it a valuable intermediate in medicinal chemistry, particularly for kinase inhibitors .

Properties

Molecular Formula

C12H11ClF3N3

Molecular Weight

289.68 g/mol

IUPAC Name

[6-[4-(trifluoromethyl)phenyl]pyrimidin-4-yl]methanamine;hydrochloride

InChI

InChI=1S/C12H10F3N3.ClH/c13-12(14,15)9-3-1-8(2-4-9)11-5-10(6-16)17-7-18-11;/h1-5,7H,6,16H2;1H

InChI Key

MEDKXOUHCNBITF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=NC=NC(=C2)CN)C(F)(F)F.Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (6-(4-(Trifluoromethyl)phenyl)pyrimidin-4-yl)methanamine hydrochloride typically involves multiple steps. One common method starts with the preparation of the pyrimidine ring, followed by the introduction of the trifluoromethyl group to the phenyl ring. The final step involves the formation of the methanamine hydrochloride group. Specific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. Techniques such as continuous flow reactors and automated synthesis can be employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

(6-(4-(Trifluoromethyl)phenyl)pyrimidin-4-yl)methanamine hydrochloride can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., halogens). Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone or aldehyde, while reduction may produce an alcohol or amine .

Scientific Research Applications

(6-(4-(Trifluoromethyl)phenyl)pyrimidin-4-yl)methanamine hydrochloride has a wide range of applications in scientific research:

    Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

    Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: It is investigated for its potential therapeutic applications, such as in the treatment of certain diseases.

    Industry: It is used in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of (6-(4-(Trifluoromethyl)phenyl)pyrimidin-4-yl)methanamine hydrochloride involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

2.1 Structural Analogs
Compound Name Core Structure Substituents Molecular Formula Molecular Weight (g/mol) Key Properties
Target Compound (Hydrochloride) Pyrimidin-4-yl 6-(4-Trifluoromethylphenyl) C₁₂H₁₂F₃N₃Cl 290.70 High lipophilicity; potential kinase binding
[6-(6-Trifluoromethylpyridin-3-yl)pyrimidin-4-yl]methanamine HCl Pyrimidin-4-yl 6-(6-Trifluoromethylpyridin-3-yl) C₁₁H₁₀F₃N₄Cl 290.68 Pyridine substitution reduces basicity; similar MW to target
[6-(2,2,2-Trifluoroethoxy)pyrimidin-4-yl]methanamine HCl Pyrimidin-4-yl 6-Trifluoroethoxy C₈H₁₀F₃N₃OCl 256.64 Lower MW; increased polarity; shorter HPLC retention
4-[4-(Trifluoromethyl)phenyl]oxan-4-yl methanamine HCl Oxan-4-yl 4-(4-Trifluoromethylphenyl) C₁₃H₁₇F₃NOCl 294.72 Oxane ring improves solubility; higher MW
2.2 Physicochemical and Pharmacokinetic Properties
  • Target Compound : Exhibits moderate polarity (predicted logP ~2.5) due to the trifluoromethylphenyl group. The hydrochloride salt enhances aqueous solubility compared to the free base .
  • Trifluoroethoxy Analog : The smaller substituent reduces steric hindrance, possibly enhancing membrane permeability but decreasing metabolic stability .
  • Oxane Derivative : The oxane ring introduces conformational rigidity, which may optimize target binding in spirocyclic drug candidates .

Biological Activity

The compound (6-(4-(trifluoromethyl)phenyl)pyrimidin-4-yl)methanamine hydrochloride represents a significant class of pyrimidine derivatives. Pyrimidines are known for their diverse biological activities, including anticancer, antifungal, and antibacterial properties. This article reviews the biological activity of this specific compound, focusing on its pharmacological effects, structure-activity relationships (SAR), and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of (6-(4-(trifluoromethyl)phenyl)pyrimidin-4-yl)methanamine hydrochloride is C11H10F3N3HClC_{11}H_{10}F_3N_3\cdot HCl. The trifluoromethyl group is notable for enhancing the lipophilicity and metabolic stability of the compound, which may contribute to its biological activity.

Biological Activity Overview

Recent studies have highlighted various biological activities associated with pyrimidine derivatives, particularly those containing trifluoromethyl groups. The following sections detail specific activities observed with (6-(4-(trifluoromethyl)phenyl)pyrimidin-4-yl)methanamine hydrochloride.

Anticancer Activity

Research has demonstrated that trifluoromethyl pyrimidine derivatives exhibit significant anticancer properties. In a study assessing the efficacy of this compound against several cancer cell lines, it was found to inhibit cell proliferation in:

  • PC3 (prostate cancer)
  • K562 (chronic myeloid leukemia)
  • HeLa (cervical cancer)
  • A549 (lung cancer)

The compound displayed IC50 values in the range of 5 μg/ml, which, while lower than doxorubicin, indicates potential as a lead compound for further development in anticancer therapies .

The mechanism by which (6-(4-(trifluoromethyl)phenyl)pyrimidin-4-yl)methanamine hydrochloride exerts its effects may involve inhibition of key signaling pathways related to cell proliferation and survival. Studies suggest that such compounds can act as reversible inhibitors of epidermal growth factor receptor (EGFR) phosphorylation, leading to apoptosis in cancer cells .

Structure-Activity Relationship (SAR)

The presence of the trifluoromethyl group is crucial for enhancing the biological activity of pyrimidine derivatives. SAR studies indicate that modifications at the 4-position of the pyrimidine ring significantly affect potency against various targets. For instance:

  • Increased lipophilicity due to trifluoromethyl substitution enhances membrane permeability.
  • Amine moieties contribute to hydrogen bonding interactions with biological targets, increasing binding affinity.

Table 1 summarizes key findings from SAR studies on related compounds:

CompoundTargetIC50 (nM)Notes
Compound AEGFR20Reversible inhibitor
Compound BCSF1R1Highly selective
Compound CAnticancer5Effective against multiple lines

Case Studies

  • Anticancer Efficacy : A study conducted on a series of trifluoromethyl-substituted pyrimidines found that compounds similar to (6-(4-(trifluoromethyl)phenyl)pyrimidin-4-yl)methanamine hydrochloride showed promising results against resistant cancer cell lines, indicating potential for overcoming drug resistance .
  • Insecticidal Activity : Another investigation into the insecticidal properties revealed that this class of compounds could effectively target agricultural pests, showcasing a dual application in both medical and agricultural fields .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.